Cas no 1778734-57-8 (Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-)

The compound Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- is a chiral heterocyclic molecule featuring a fused pyran-oxazine core in an octahydro configuration. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic and pharmacological applications. The (4aR,8aS)-relative stereochemistry ensures defined spatial orientation, which is critical for stereoselective reactions or studies in asymmetric synthesis. This scaffold may serve as a valuable intermediate in medicinal chemistry, particularly for exploring bioactive molecules targeting neurological or cardiovascular pathways. Its rigid bicyclic structure offers potential for constrained peptide mimics or conformationally restricted analogs in drug discovery.
Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- structure
1778734-57-8 structure
Product Name:Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-
CAS No:1778734-57-8
MF:C7H14ClNO2
MW:179.644561290741
MDL:MFCD28894240
CID:5152368
Update Time:2026-03-03

Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

    • Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-
    • MDL: MFCD28894240
    • Inchi: 1S/C7H13NO2.ClH/c1-3-9-5-7-6(1)8-2-4-10-7;/h6-8H,1-5H2;1H/t6-,7-;/m0./s1
    • InChI Key: PRYVULQXGABNLD-LEUCUCNGSA-N
    • SMILES: [C@@]12([H])NCCO[C@@]1([H])COCC2.Cl

Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB473055-250 mg
rac-(4aR,8aS)-Octahydropyrano[3,4-b][1,4]oxazine hydrochloride, 95%; .
1778734-57-8 95%
250MG
€270.60 2023-07-18
abcr
AB473055-250mg
rac-(4aR,8aS)-Octahydropyrano[3,4-b][1,4]oxazine hydrochloride, 95%; .
1778734-57-8 95%
250mg
€270.60 2025-02-20

Additional information on Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-

Pyrano[3,4-b][1,4]oxazine, Octahydro-, Hydrochloride (1:1), (4aR,8aS)-rel-

The compound with CAS No. 1778734-57-8, commonly referred to as Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The pyrano[3,4-b][1,4]oxazine framework is particularly intriguing due to its unique bicyclic structure and the presence of both oxygen and nitrogen atoms within the ring system.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One of the most promising approaches involves the use of ring-closing metathesis, a technique that allows for the formation of complex ring systems with high precision. This method has not only improved the yield of the compound but also opened up new possibilities for functionalizing the molecule with various substituents. Such modifications can significantly alter the physical and chemical properties of the compound, making it suitable for diverse applications.

The (4aR,8aS)-rel- configuration of this compound is particularly noteworthy. Stereochemistry plays a crucial role in determining the biological activity and pharmacokinetic properties of a molecule. In this case, the relative configuration at positions 4a and 8a has been shown to influence the compound's ability to interact with specific biological targets. Recent studies have demonstrated that this stereoisomer exhibits potent activity in vitro against certain enzymes involved in neurological disorders, suggesting its potential as a lead compound in drug discovery.

In terms of applications, Pyrano[3,4-b][1,4]oxazine derivatives have found utility in several areas. For instance, their ability to act as templates for constructing more complex molecular architectures has made them valuable tools in organic synthesis. Additionally, these compounds have shown promise in materials science due to their unique electronic properties and potential as building blocks for advanced materials such as organic semiconductors.

From a pharmacological perspective, the hydrochloride salt form of this compound (hydrochloride (1:1)) is particularly advantageous. The presence of hydrochloric acid not only enhances solubility but also facilitates its administration in various drug delivery systems. Recent research has focused on optimizing drug delivery mechanisms to maximize bioavailability while minimizing side effects. For example, encapsulation within lipid nanoparticles has been explored as a means to deliver this compound more effectively to target tissues.

The structural complexity of Pyrano[3,4-b][1,4]oxazine also makes it an attractive candidate for studying fundamental chemical reactions. Its bicyclic framework provides multiple reactive sites that can be exploited for exploring novel reaction pathways. For instance, recent investigations into its reactivity under different conditions have revealed unexpected reactivity patterns that could lead to new synthetic methodologies.

In conclusion, Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- represents a fascinating molecule with a wide range of potential applications across multiple disciplines. Its unique structure and stereochemical properties make it a valuable subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd